Cas no 1780981-61-4 (5-Bromo-2-fluoro-4-methylanisole)

• Product Name: 5-Bromo-2-fluoro-4-methylanisole
• CAS No: 1780981-61-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 4613562
• Update Time: 2025-06-08

5-Bromo-2-fluoro-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-methylanisole
• Benzene, 1-bromo-4-fluoro-5-methoxy-2-methyl-

• Inchi： 1S/C8H8BrFO/c1-5-3-7(10)8(11-2)4-6(5)9/h3-4H,1-2H3
• InChI Key： FILALLZIJMDEDC-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=C(F)C=C1C

Additional information on 5-Bromo-2-fluoro-4-methylanisole

Comprehensive Analysis of 5-Bromo-2-fluoro-4-methylanisole (CAS 1780981-61-4): Properties, Applications, and Industry Trends

5-Bromo-2-fluoro-4-methylanisole (CAS 1780981-61-4) is a halogenated aromatic compound gaining significant attention in pharmaceutical and agrochemical research. This fluorinated anisole derivative exhibits unique structural features, combining bromine and fluorine substituents with a methoxy group, making it a versatile intermediate for synthetic applications. Its molecular formula C₈H₈BrFO and molecular weight of 219.05 g/mol position it as a valuable building block in modern organic synthesis.

The compound's electron-withdrawing bromo and fluoro groups enhance its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its role in developing novel bioactive molecules, with researchers exploring its potential in creating selective enzyme inhibitors and receptor modulators. The 4-methylanisole core structure contributes to improved lipid solubility, a critical factor in drug design for enhanced membrane permeability.

In material science, 5-Bromo-2-fluoro-4-methylanisole serves as a precursor for liquid crystal materials and organic semiconductors. Its ability to modify electronic properties through halogen interactions makes it valuable for optoelectronic applications. The compound's thermal stability (typically stable below 250°C) and moderate solubility in common organic solvents like dichloromethane and THF facilitate its handling in industrial processes.

Environmental considerations surrounding halogenated compounds have led to increased research into sustainable synthesis methods for 1780981-61-4. Green chemistry approaches, including catalytic bromination and solvent-free fluorination, are being explored to reduce the ecological footprint of its production. These advancements align with growing industry demands for eco-friendly synthetic intermediates without compromising performance.

The pharmaceutical industry's focus on fluorinated drug candidates has driven demand for specialized intermediates like 5-Bromo-2-fluoro-4-methylanisole. Approximately 30% of newly approved small-molecule drugs contain fluorine, underscoring the importance of such building blocks. Its application in PET radiotracer development is particularly noteworthy, where the fluorine atom enables radio-labeling for diagnostic imaging.

Analytical characterization of CAS 1780981-61-4 typically involves GC-MS, HPLC, and ¹H/¹⁹F NMR spectroscopy. The compound's purity (>97% by HPLC) and well-defined spectral signatures make it reliable for precision synthesis. Storage recommendations suggest keeping the material in amber glass under inert atmosphere at 2-8°C to maintain stability.

Market trends indicate growing interest in multifunctional aromatic intermediates like 5-Bromo-2-fluoro-4-methylanisole, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Custom synthesis services now frequently include this compound in their catalogs, offering various scales from gram to kilogram quantities with different purity grades to meet diverse research needs.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), where its halogen groups could facilitate interesting supramolecular interactions. The simultaneous presence of bromine and fluorine offers unique opportunities for sequential functionalization in complex molecule assembly.